![molecular formula C7H18Cl2N2 B6207790 N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride CAS No. 2703778-89-4](/img/no-structure.png)
N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride
Overview
Description
N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride, commonly referred to as NMDMC, is a cyclic amine derivative with a wide range of applications in scientific research. It is a versatile compound that has been used in many areas of research, including organic synthesis, biochemical and physiological studies, and drug discovery. NMDMC has a number of advantages over other compounds, including its low cost and availability, as well as its wide range of applications.
Scientific Research Applications
NMDMC has been used in a variety of scientific research applications. It has been used in organic synthesis to study the reactivity of cyclopropanes and to synthesize new compounds. It has also been used in biochemical and physiological studies to study the effects of cyclic amines on various biological systems. In addition, NMDMC has been used in drug discovery to study the mechanism of action of novel drugs.
Mechanism of Action
NMDMC acts as an agonist on the N-methyl-D-aspartate (NMDA) receptor, which is a type of glutamate receptor found in the brain and other parts of the body. NMDA receptors are involved in a variety of physiological processes, including learning and memory, pain perception, and synaptic plasticity. NMDMC binds to the NMDA receptor, causing a conformational change in the receptor and leading to the activation of downstream signaling pathways.
Biochemical and Physiological Effects
NMDMC has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of various neurotransmitters, including glutamate, dopamine, and serotonin. It has also been shown to have anti-inflammatory and anti-oxidant effects. In addition, NMDMC has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
NMDMC has a number of advantages for lab experiments. It is a low-cost and widely available compound, making it an ideal choice for research. In addition, it is a versatile compound with a wide range of applications in scientific research. However, there are some limitations to using NMDMC in lab experiments. It is a highly reactive compound, making it difficult to work with in certain circumstances. In addition, it is a toxic compound, so it should be handled with caution.
Future Directions
NMDMC has a wide range of potential applications in scientific research. It could be used to study the mechanisms of action of novel drugs, as well as to develop new drugs for the treatment of neurological disorders. In addition, it could be used to study the effects of cyclic amines on various biological systems. Finally, it could be used to develop new compounds for organic synthesis.
Synthesis Methods
NMDMC can be synthesized in a variety of ways. One common method involves the reaction of cyclopropanecarboxylic acid with dimethylamine hydrochloride in the presence of a catalyst, such as pyridine. This method yields a cyclic amine derivative with a yield of approximately 70%. Another method involves the reaction of N,N-dimethyl-1-methylaminomethylcyclopropane-1-carboxylic acid with dimethylamine hydrochloride in the presence of a catalyst, such as pyridine. This method yields a cyclic amine derivative with a yield of approximately 80%.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine dihydrochloride involves the reaction of cyclopropanone with N,N-dimethylamine followed by reaction with formaldehyde and hydrogen chloride gas.", "Starting Materials": [ "Cyclopropanone", "N,N-dimethylamine", "Formaldehyde", "Hydrogen chloride gas" ], "Reaction": [ "Cyclopropanone is reacted with N,N-dimethylamine in the presence of a base catalyst to form N,N-dimethylcyclopropanoneamine.", "Formaldehyde is then added to the reaction mixture and the resulting N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine is formed.", "The product is then treated with hydrogen chloride gas to form the dihydrochloride salt of N,N-dimethyl-1-[(methylamino)methyl]cyclopropan-1-amine." ] } | |
| 2703778-89-4 | |
Molecular Formula |
C7H18Cl2N2 |
Molecular Weight |
201.1 |
Purity |
95 |
Origin of Product |
United States |
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